N-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)-3-(phenylsulfonyl)propanamide

• IUPAC Name: 3-(benzenesulfonyl)-N-[2-[5-(furan-3-yl)thiophen-2-yl]ethyl]propanamide
• InChI: InChI=1S/C19H19NO4S2/c21-19(10-13-26(22,23)17-4-2-1-3-5-17)20-11-8-16-6-7-18(25-16)15-9-12-24-14-15/h1-7,9,12,14H,8,10-11,13H2,(H,20,21)
• InChI Key: KUVPSNWDIQBJPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)CCC(=O)NCCC2=CC=C(S2)C3=COC=C3
• Molecular Formula: C19H19NO4S2
• Molecular Weight: 389.5 g/mol
• CAS No.: 2034498-11-6

Description

N-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)-3-(phenylsulfonyl)propanamide is a useful research compound. Its molecular formula is C19H19NO4S2 and its molecular weight is 389.48. The purity is usually 95%.
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Scientific Research Applications

Biocatalysis in Drug Metabolism

Biocatalysis plays a crucial role in the preparation of drug metabolites, offering insights into drug metabolism and facilitating the synthesis of specific metabolites for further study. Zmijewski et al. (2006) demonstrated the use of Actinoplanes missouriensis to produce mammalian metabolites of a biaryl-bis-sulfonamide compound, aiding in the structural characterization of these metabolites through nuclear magnetic resonance spectroscopy (Zmijewski, Gillespie, Jackson, Schmidt, Yi, & Kulanthaivel, 2006).

Organic Synthesis and Photophysics

In organic synthesis, the manipulation of furan and thiophene units enables the creation of complex molecules with potential pharmaceutical applications. Kotzabasaki, Vassilikogiannakis, & Stratakis (2016) highlighted the regiocontrolled synthesis of γ-hydroxybutenolides via the photooxygenation of 2-thiophenyl-substituted furans, showcasing a method for constructing these compounds efficiently (Kotzabasaki, Vassilikogiannakis, & Stratakis, 2016). Additionally, the synthesis of geminally activated nitro dienes demonstrates the versatility of furan and thiophene derivatives in creating functionalized compounds for further exploration (Baichurin, Reshetnikov, Sergeev, Aboskalova, & Makarenko, 2019).

Material Science and Dye-Sensitized Solar Cells

In material science, the design of dye-sensitized solar cells (DSSCs) benefits significantly from the incorporation of heteroaromatic linkers. Kim et al. (2011) studied phenothiazine derivatives with furan, thiophene, and ethylenedioxythiophene linkers in DSSCs, finding that furan-linked derivatives showed enhanced solar energy-to-electricity conversion efficiency, highlighting the impact of molecular design on device performance (Kim, Kim, Sakong, Namgoong, Park, Ko, Lee, Lee, & Kim, 2011).